![molecular formula C7H7IO2S B6153097 2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine CAS No. 2170820-20-7](/img/no-structure.png)
2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine
Overview
Description
2-(Iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine (IMTD) is an organic compound that has been studied for its potential applications in scientific research. IMTD is a heterocyclic compound with a thiophene ring and an oxazine ring, and is a colorless solid at room temperature. It is an important intermediate in the synthesis of various heterocyclic compounds and has been used in a number of laboratory experiments.
Scientific Research Applications
2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of heterocyclic compounds. It has also been used in the synthesis of bicyclic polyethers, which have potential applications in drug discovery. Additionally, this compound has been used in the synthesis of polycyclic aromatic hydrocarbons, which are important precursors for the production of materials such as polymers and plastics. In addition, this compound has been used in the synthesis of a variety of organic compounds, such as polyols, polyesters, and polyamides.
Mechanism of Action
2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine is believed to act as an electron donor, which can facilitate the formation of covalent bonds between two molecules. This is due to the presence of a thiophene ring and an oxazine ring, which can act as electron donors. Additionally, this compound can also act as an electron acceptor, which can facilitate the formation of covalent bonds between two molecules. This is due to the presence of a sulfur atom, which can act as an electron acceptor.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects on organisms. It has been shown to have an inhibitory effect on the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been studied for its potential anti-inflammatory effects, as it has been shown to inhibit the release of pro-inflammatory cytokines. Furthermore, this compound has been studied for its potential antioxidant effects, as it has been shown to reduce the levels of reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
The use of 2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. Additionally, it is a relatively stable compound, and can be stored for extended periods of time without significant degradation. However, there are also some limitations associated with the use of this compound in laboratory experiments. It is a relatively toxic compound, and should be handled with caution. Additionally, it can be difficult to obtain in large quantities, as it is not widely available.
Future Directions
The potential applications of 2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine in scientific research are vast, and there are many potential future directions for its use. One potential direction is the use of this compound in the synthesis of novel heterocyclic compounds, which could have potential applications in drug discovery. Additionally, this compound could be used in the synthesis of polycyclic aromatic hydrocarbons, which could be used in the production of materials such as polymers and plastics. Furthermore, this compound could be used in the synthesis of a variety of organic compounds, such as polyols, polyesters, and polyamides. Finally, this compound could be further studied for its potential biochemical and physiological effects on organisms, as it has been shown to have inhibitory effects on the growth of certain bacteria and to have anti-inflammatory and antioxidant effects.
Synthesis Methods
2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine can be synthesized through a three-step process. The first step involves the reaction of 2-iodo-3-chloromercapto-propionic acid with thionyl chloride to form 2-iodo-3-chloro-2H,3H-thieno[3,4-b][1,4]dioxin-4-thione. This is then reacted with sodium azide to form 2-iodo-2H,3H-thieno[3,4-b][1,4]dioxin-4-thione. Finally, this is reacted with dimethylformamide to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(iodomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine involves the reaction of 2-(bromomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine with iodine in the presence of a base to replace the bromine with iodine.", "Starting Materials": [ "2-(bromomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine", "Iodine", "Base (e.g. potassium hydroxide)" ], "Reaction": [ "Add 2-(bromomethyl)-2H,3H-thieno[3,4-b][1,4]dioxine to a reaction flask", "Add iodine to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2170820-20-7 |
Molecular Formula |
C7H7IO2S |
Molecular Weight |
282.1 |
Purity |
95 |
Origin of Product |
United States |
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